3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(4-ethoxycarbonyl-3-fluorophenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C16H13FO5/c1-2-22-16(21)13-4-3-9(8-14(13)17)10-5-11(15(19)20)7-12(18)6-10/h3-8,18H,2H2,1H3,(H,19,20)
• InChI Key: RNSHYYRWPCHKNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CC(=CC(=C2)O)C(=O)O)F
• Molecular Formula: C16H13FO5
• DSSTOX Substance ID: DTXSID20691939
• Molecular Weight: 304.27 g/mol
• CAS RN: 1261994-82-4

Description

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% (3-EFC-5HBA) is an organic compound that is used in various scientific research applications. It is a white crystalline solid that is soluble in water and other organic solvents. This compound has a molecular weight of 306.30 g/mol and a melting point of 151-153 °C. 3-EFC-5HBA is a versatile compound that can be used in a variety of laboratory experiments.

Mechanism of Action

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% acts as an electrophile in organic synthesis reactions. It reacts with nucleophiles, such as amines and alcohols, to form new covalent bonds. This reaction is known as an electrophilic aromatic substitution reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% have not been studied in detail. However, it is known that it can act as an inhibitor of the enzyme, cyclooxygenase-2 (COX-2). This enzyme is involved in the production of inflammatory mediators, such as prostaglandins and thromboxanes. Inhibition of this enzyme can lead to decreased inflammation.

Advantages and Limitations for Lab Experiments

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% has several advantages for laboratory experiments. It is a stable compound that is easy to synthesize and store. It is also soluble in water and other organic solvents, making it easy to use in a variety of reactions. Additionally, it is a versatile compound that can be used in the synthesis of various organic compounds.
The main limitation of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% is its limited availability. It is not widely available commercially, so it can be difficult to source. Additionally, its effects on biochemical and physiological processes have not been studied in detail, so its effects in laboratory experiments may be unpredictable.

Future Directions

There are several potential future directions for research involving 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95%. One potential direction is to study its effects on biochemical and physiological processes in more detail. This could include studying its effects on enzymes, hormones, and other cellular processes. Additionally, more research could be done to develop methods for the synthesis of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% from simpler starting materials. Finally, more research could be done to develop methods for the purification and isolation of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% from reaction mixtures.

Synthesis Methods

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 3-fluorobenzaldehyde with ethyl chloroformate in the presence of potassium carbonate to form the intermediate 3-fluoromethyl ethyl ester. The second step involves the reaction of the intermediate with 5-hydroxybenzoic acid in the presence of a base, such as sodium hydroxide, to form the desired product, 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95%.

Scientific Research Applications

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxybenzoic acid, 95% is used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, such as the anti-cancer drug, 5-fluorouracil. It has also been used in the synthesis of the anti-inflammatory drug, celecoxib. Additionally, it has been used in the synthesis of the antifungal drug, fluconazole.